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Compound of Interest

Compound Name: 2-(1-Chloroethyl)thiazole

CAS No.: 40982-31-8

Cat. No.: B1613517

Get Quote

Part 1: Executive Safety Assessment
Immediate Action Required: Treat 2-(1-Chloroethyl)thiazole as a high-priority halogenated

alkylating agent.[1] Unlike simple solvents, this compound possesses a reactive chloroethyl

side chain capable of alkylating biological macromolecules (DNA/proteins), making it a potential

mutagen and severe skin/eye irritant.

Disposal Classification:

Primary Stream: Halogenated Organic Waste.[2][3]

RCRA Status (USA): Not explicitly P- or U-listed by CAS, but must be characterized as D001

(Ignitable) and potentially D003 (Reactive) depending on purity, and treated as Toxic due to

the halogenated alkyl side chain.

Critical Restriction:NEVER dispose of down the drain. NEVER mix with strong oxidizers or

strong bases (risk of exothermic dehydrohalogenation).
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Part 2: Chemical Profile & Hazard Mechanics[1][2][5]
[6]
To handle this chemical safely, you must understand its reactivity profile. It is not just a "waste

solvent"; it is a functionalized heterocycle.

Physicochemical Properties Table
Property Value / Characteristic Operational Implication

CAS Number
40982-31-8 (Generic isomer

ref)
Use for waste manifesting.[1]

Functional Group
Secondary Alkyl Chloride on

Thiazole Ring

High Reactivity: Susceptible to

nucleophilic attack (

/

) and elimination (

).

Flash Point
~58°C (Estimated for

derivative)

Flammable: Store in

flammables cabinet.

Solubility
Low in water; High in organics

(DCM, EtOAc)

Will partition to organic layer in

extractions.

Stability Acid Stable; Base Labile

Do not store in basic solutions

(pH > 8) to prevent

degradation to vinyl thiazoles.

The Mechanism of Hazard (Why it matters)
The danger lies in the 1-chloroethyl moiety.

Alkylating Potential: The secondary chloride is a good leaving group. Upon contact with

biological nucleophiles (e.g., Nitrogen in DNA bases), it can form covalent bonds, leading to

cytotoxicity.
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Hydrolysis Risk: In the presence of moisture, it slowly hydrolyzes to produce Hydrochloric

Acid (HCl) and the corresponding alcohol. This can pressurize sealed waste containers over

time.

Part 3: Waste Segregation Logic (Self-Validating
System)
A self-validating waste system relies on compatibility checks before mixing.[1] Use the following

logic to determine the correct waste stream.

Diagram 1: Waste Stream Decision Matrix
Caption: Logical flow for determining the correct disposal path for 2-(1-Chloroethyl)thiazole,

ensuring chemical compatibility.
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Waste containing
2-(1-Chloroethyl)thiazole

Contains Strong Oxidizers?
(Peroxides, Nitric Acid)

Contains Strong Bases?
(NaOH, Alkoxides)

No

CRITICAL STOP:
Quench Oxidizer Separately

Yes

Aqueous or Organic?

No Neutralize to pH 6-8
(Prevent Polymerization)

Yes

Stream A:
Halogenated Organic Waste

(Incineration)

Organic Phase

Stream B:
Aqueous Toxic Waste

(If <5% Org)

Aqueous Phase

Click to download full resolution via product page

[1]
Part 4: Detailed Disposal Protocol
Phase 1: Preparation & PPE
Goal: Zero skin contact and inhalation protection.
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Gloves: Double-gloving recommended.[1] Silver Shield/4H (laminate) is best for halogenated

organics. Nitrile is acceptable for incidental splash only; change immediately upon contact.

Respiratory: Work inside a certified chemical fume hood. If working outside a hood (spill

cleanup), use a full-face respirator with Organic Vapor/Acid Gas (OV/AG) cartridges.[1]

Container: High-Density Polyethylene (HDPE) or Amber Glass.[1] Avoid LDPE or standard

plastics which may swell.

Phase 2: Bench-Top Quenching (Optional but
Recommended)
If you have a concentrated reaction mixture (>100 mL), chemical deactivation reduces

downstream risk.[1]

Cooling: Chill the mixture to 0°C.

Hydrolysis: Slowly add a solution of 10% Sodium Thiosulfate or mild aqueous bicarbonate.

Note: This will generate heat and potentially CO2 gas.[1][4]

Verification: Ensure pH is neutral (6-8).

Extraction: Extract organic components into Dichloromethane (DCM) or Ethyl Acetate for

disposal as halogenated waste.

Phase 3: Packaging for Pickup[1]
Select Container: Use a dedicated "Halogenated Solvent" waste carboy (usually white or

yellow-coded in most labs).

Transfer: Use a funnel. Do not overfill (leave 10% headspace for expansion).

Labeling:

Must Read: "HAZARDOUS WASTE - HALOGENATED ORGANIC."[1]

Constituents: List "2-(1-Chloroethyl)thiazole" explicitly. Do not use abbreviations.
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Hazard Checkboxes: Check "Toxic," "Flammable," and "Irritant."

Closure: Screw the cap on tightly. Self-Validation: Invert the container (if small) or check the

seal to ensure no vapors escape. Thiazoles have a distinct, penetrating odor; if you can

smell it, the seal is bad.

Phase 4: Final Disposal (Contractor)
The ultimate fate of this molecule must be High-Temperature Incineration with acid gas

scrubbing.

Why? The chlorine atom requires scrubbing to prevent HCl release into the atmosphere.

Why not fuel blending? Halogen content often disqualifies waste from low-cost fuel blending

programs due to boiler corrosion risks.[1]

Part 5: Emergency Contingencies
Spill Response ( < 500 mL)

Evacuate: Clear the immediate area.

Ventilate: Maximize hood sash flow or open windows if safe.

PPE: Don Silver Shield gloves and goggles.

Absorb: Use a vermiculite or activated charcoal spill pillow. Do not use paper towels

(flammability risk).

Collect: Scoop absorbed material into a wide-mouth jar. Label as "Debris contaminated with

Halogenated Thiazole."

Exposure First Aid[1]
Skin Contact: Wash immediately with soap and water for 15 minutes. The alkyl chloride is

lipophilic; water alone may not remove it efficiently—use copious soap.

Eye Contact: Flush for 15 minutes. Seek immediate ophthalmological review (corrosive risk).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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